(5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene

• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: (5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene
• InChI: InChI=1S/C16H16N4/c1-2-4-6-8-10-12-14-16-18-20-19-17-15-13-11-9-7-5-3-1/h1-16H/b2-1?,3-1-,4-2+,5-3?,6-4?,7-5+,8-6+,9-7?,10-8?,11-9+,12-10+,13-11?,14-12?,15-13-,16-14-,17-15?,18-16?,19-17?,20-18?,20-19?
• InChI Key: FKNCEZGFYBCQJL-LTAZXZRQSA-N
• Isomeric SMILES: C\1=C/C=C/C=C/C=C\N=NN=N/C=C\C=C\C=C\C=C1
• Canonical SMILES: C1=CC=CC=CC=CN=NN=NC=CC=CC=CC=C1

Description

(5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene is a complex organic compound characterized by its unique structure, which includes multiple double bonds and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene typically involves multi-step organic reactions. One common method includes the cyclization of a suitable precursor containing the necessary functional groups. The reaction conditions often require the use of catalysts, specific temperature controls, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger volumes, ensuring the purity of the final product, and implementing safety measures to handle potentially hazardous reagents and conditions.

Chemical Reactions Analysis

Types of Reactions

(5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves replacing one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Substitution reagents: Halogens, alkylating agents

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different hydrogenated compounds.

Scientific Research Applications

Chemistry

In chemistry, (5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene is used as a precursor for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel materials.

Biology

In biological research, this compound can be used to study the interactions between organic molecules and biological systems. Its potential as a bioactive molecule makes it a candidate for drug development and other biomedical applications.

Medicine

In medicine, the compound’s potential therapeutic properties are of interest. Researchers are investigating its use in developing new pharmaceuticals that target specific molecular pathways.

Industry

In industrial applications, this compound is used in the production of advanced materials, including polymers and coatings. Its unique properties make it suitable for creating materials with specific mechanical and chemical characteristics.

Mechanism of Action

The mechanism by which (5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene exerts its effects involves interactions with various molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets and modulate their activity, leading to specific biological effects.

Comparison with Similar Compounds

Similar Compounds

• (1Z,3E,5Z,7E,9Z,11E,13Z,15E)-1,3,5,7,9,11,13,15-Cyclohexadecaoctaene
• (4Z,7Z,9E,13Z,16Z,19Z)-11-Hydroxy-4,7,9,13,16,19-docosahexaenoic acid

Uniqueness

What sets (5Z,7E,9E,11E,13Z,15E,17E,19Z)-1,2,3,4-tetrazacycloicosa-1,3,5,7,9,11,13,15,17,19-decaene apart from similar compounds is its specific arrangement of double bonds and nitrogen atoms. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications in research and industry.